Cas no 35171-55-2 (pentyl(triphenyl)phosphonium)

pentyl(triphenyl)phosphonium structure
pentyl(triphenyl)phosphonium structure
Product Name:pentyl(triphenyl)phosphonium
CAS No:35171-55-2
MF:C23H26P
MW:333.426307201386
CID:919968
PubChem ID:2724566
Update Time:2025-04-19

pentyl(triphenyl)phosphonium Chemical and Physical Properties

Names and Identifiers

    • pentyl(triphenyl)phosphonium
    • pentyl(triphenyl)phosphanium
    • (triphenyl)amylphosphonium iodide
    • AC1MC56W
    • AG-F-21182
    • AGN-PC-00ST3N
    • amyltriphenylphosphonium iodide
    • CTK1C4811
    • n-amyltriphenylphosphonium iodide
    • OYHFEIYRVJBRMG-UHFFFAOYSA-
    • PENTYL-TRIPHENYL-PHOSPHANIUM
    • pentyl-triphenylphosphanium bromide
    • pentyltriphenylphosphonium iodide
    • Phosphonium, pentyltriphenyl-
    • triphenyl(n-amyl)phosphonium iodide
    • triphenylamylphosphonium iodide
    • triphenylpentylphosphonium iodide
    • SCHEMBL289728
    • InChI=1/C23H26P/c1-2-3-13-20-24(21-14-7-4-8-15-21,22-16-9-5-10-17-22)23-18-11-6-12-19-23/h4-12,14-19H,2-3,13,20H2,1H3/q+1
    • DTXSID80369162
    • CHEMBL4301921
    • 35171-55-2
    • Inchi: 1S/C23H26P/c1-2-3-13-20-24(21-14-7-4-8-15-21,22-16-9-5-10-17-22)23-18-11-6-12-19-23/h4-12,14-19H,2-3,13,20H2,1H3/q+1
    • InChI Key: OYHFEIYRVJBRMG-UHFFFAOYSA-N
    • SMILES: [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCC

Computed Properties

  • Exact Mass: 333.17738
  • Monoisotopic Mass: 460.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 286
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 6.4

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
  • LogP: 2.17470
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